2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(1-methylcyclobutyl)acetamide

• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(1-methylcyclobutyl)acetamide
• InChI: InChI=1S/C9H14N4OS2/c1-9(3-2-4-9)11-6(14)5-15-8-13-12-7(10)16-8/h2-5H2,1H3,(H2,10,12)(H,11,14)
• InChI Key: GEVMJHCQJNJJEU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC1)NC(=O)CSC2=NN=C(S2)N
• Molecular Formula: C9H14N4OS2
• Molecular Weight: 258.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves several steps including the reaction of specific thiadiazole derivatives with various reagents to create a range of acetamide derivatives. For instance, Wang et al. (2010) synthesized new N-[4-acetyl-4,5-dihydro-5-(1-aryl-5-methyl-1H-1,2,3-triazol-4-yl)-5-methyl-1,3,4-thiadiazol-2-yl]acetamide derivatives, establishing their structures through MS, IR, CHN, and 1H NMR spectral data (Wang et al., 2010).

Molecular Structure Analysis

The molecular structure of closely related compounds shows that these molecules can be "V" shaped, with angles between aromatic planes, as detailed by Boechat et al. (2011) through crystallographic analysis (Boechat et al., 2011). These structural analyses provide critical insights into the molecular geometry and potential intermolecular interactions of thiadiazole acetamides.

Chemical Reactions and Properties

Chemical reactions involving thiadiazole derivatives are diverse, encompassing various synthesis pathways and potential for creating a wide array of chemical structures with distinct functionalities. For example, the synthesis processes can include reactions with ethyl cyanoacetate, propoxylation, and carbodiimide condensation, demonstrating the versatile reactivity of thiadiazole compounds (El-Sayed et al., 2015; Yu et al., 2014).

Physical Properties Analysis

The physical properties of thiadiazole derivatives, such as solubility and crystal structure, are influenced by their molecular structure. Research by Ismailova et al. (2014) on a similar thiadiazole acetamide compound revealed specific crystal packing and hydrogen bonding patterns, highlighting the importance of molecular conformation in determining physical properties (Ismailova et al., 2014).